Cas no 111783-46-1 (Benzenamine, 2-chloro-N,4-dimethyl-)

• Product Name: Benzenamine, 2-chloro-N,4-dimethyl-
• CAS No: 111783-46-1
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• CID: 1199514
• PubChem ID: 13803018
• Update Time: 2025-06-11

Benzenamine, 2-chloro-N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-N,4-dimethyl-
• 2-chloro-N,4-dimethylaniline
• 2-Chloro-N,4-dimethylbenzenamine
• DB-377267
• WVYSGQWWYODGPY-UHFFFAOYSA-N
• EN300-58080
• SCHEMBL5768693
• 111783-46-1
• (2-Chloro-4-methyl-phenyl)-methyl-amine
• AKOS009048253

• Inchi： 1S/C8H10ClN/c1-6-3-4-8(10-2)7(9)5-6/h3-5,10H,1-2H3
• InChI Key： WVYSGQWWYODGPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC

Computed Properties

• Exact Mass: 155.0503
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on Benzenamine, 2-chloro-N,4-dimethyl-

Comprehensive Analysis of Benzenamine, 2-chloro-N,4-dimethyl- (CAS No. 111783-46-1): Properties, Applications, and Industry Insights

Benzenamine, 2-chloro-N,4-dimethyl- (CAS No. 111783-46-1) is a specialized organic compound belonging to the class of substituted anilines. Its molecular structure features a benzene ring with chloro and dimethylamino functional groups, making it a versatile intermediate in synthetic chemistry. The compound's unique properties, such as its electron-rich aromatic system and steric effects, have garnered significant attention in pharmaceutical, agrochemical, and material science research.

In recent years, the demand for high-purity aromatic amines like 2-chloro-N,4-dimethylbenzenamine has surged due to their role in developing advanced pharmaceutical intermediates. Researchers are particularly interested in its potential for creating selective enzyme inhibitors and bioactive molecules, aligning with the growing focus on targeted drug delivery systems—a hot topic in 2024's medicinal chemistry landscape. The compound's CAS 111783-46-1 is frequently searched in conjunction with terms like "synthesis optimization" and "scaling-up challenges", reflecting industry priorities.

From a technical perspective, Benzenamine, 2-chloro-N,4-dimethyl- exhibits notable solubility characteristics in polar organic solvents, which is crucial for its application in catalytic reactions. Its melting point range (85-88°C) and thermal stability make it suitable for processes requiring moderate temperatures. Analytical techniques like HPLC purity testing and NMR structural confirmation are essential for quality control, as emphasized in recent Good Manufacturing Practice (GMP) guidelines for fine chemicals.

The compound's relevance extends to green chemistry initiatives, with researchers exploring solvent-free synthesis routes for CAS 111783-46-1. This aligns with the sustainable chemical production trend dominating academic and industrial discussions. Patent analyses reveal increasing applications in electronic materials, particularly as a precursor for organic semiconductors—a connection often overlooked in conventional literature but highly searched in technical databases.

Quality specifications for 2-chloro-N,4-dimethylaniline typically require >98% purity, with strict limits on heavy metal contaminants and isomeric impurities. Storage recommendations emphasize inert atmosphere protection to prevent oxidative degradation, a frequent concern raised in chemical stability forums. The compound's structure-activity relationship has been extensively studied for molecular docking applications, particularly in computer-aided drug design (CADD) workflows.

Emerging research directions include the compound's potential in photocatalysis and as a ligand in transition metal complexes. These applications leverage its electron-donating properties and chelation capacity, topics generating substantial interest in materials science publications. Analytical challenges such as chromatographic separation of structurally similar amines remain an active area of method development, as indicated by frequent searches for "HPLC methods for chloro-dimethylanilines".

Market analyses show steady growth in the global aromatic amines sector, with CAS 111783-46-1 maintaining a niche but significant position. Regulatory aspects focus on REACH compliance and lifecycle assessment requirements, reflecting the chemical industry's increasing emphasis on environmental, social, and governance (ESG) factors. Technical bulletins often highlight the importance of proper waste stream management during production.

In conclusion, Benzenamine, 2-chloro-N,4-dimethyl- represents a chemically intriguing and commercially valuable building block. Its multifaceted applications span from medicinal chemistry to advanced materials, with ongoing research continuously expanding its potential uses. The compound's technical profile exemplifies how tailored molecular architectures address contemporary challenges in precision synthesis and functional material design.